N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H14ClNOS/c1-11-13(16)8-5-9-14(11)17-15(18)10-19-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: WQWKMLGGIGYPHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide, also known as CTAPA, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thioamide derivative that has shown promise as a potent inhibitor of certain enzymes and as a potential therapeutic agent for various diseases. In

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide has been studied for its potential applications in various scientific research fields. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which has been linked to improved cognitive function and memory. N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide has also been studied for its potential use as a therapeutic agent for diseases such as Alzheimer's, Parkinson's, and epilepsy.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide involves its binding to the active site of acetylcholinesterase, which prevents the enzyme from breaking down acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission and improves cognitive function.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. It has also been found to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows for precise control over the levels of acetylcholine in the brain, which can be useful in studying the effects of cholinergic neurotransmission on cognitive function. However, one limitation of using N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide. One area of interest is its potential use as a therapeutic agent for diseases such as Alzheimer's, Parkinson's, and epilepsy. Further studies are needed to determine its efficacy and safety for use in humans. Another area of interest is its potential use in the development of new drugs that target acetylcholinesterase. N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide may serve as a useful starting point for the development of more potent and selective inhibitors of this enzyme. Finally, further studies are needed to determine the full range of biochemical and physiological effects of N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide, which may lead to new insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide involves the reaction of 3-chloro-2-methylphenyl isothiocyanate with phenylacetic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain N-(3-chloro-2-methylphenyl)-2-(phenylthio)acetamide in its pure form.